Cas no 89418-09-7 (2H-Purin-2-one,1,3-dihydro-8-methyl-)

• Product Name: 2H-Purin-2-one,1,3-dihydro-8-methyl-
• CAS No: 89418-09-7
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 711716
• PubChem ID: 45080233
• Update Time: 2025-04-19

2H-Purin-2-one,1,3-dihydro-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Purin-2-one,1,3-dihydro-8-methyl-
• 8-methyl-3,7-dihydropurin-2-one
• Purin-2-ol, 8-methyl- (7CI)
• 8-Methyl-1H-purin-2(3H)-one
• SCHEMBL20830163
• 8-Methyl-3,7-dihydro-2H-purin-2-one
• 89418-09-7
• 8-methyl-2,3-dihydro-1H-purin-2-one
• DTXSID20663914
• Purin-2-ol,8-methyl-(7ci)

• Inchi： 1S/C6H6N4O/c1-3-8-4-2-7-6(11)10-5(4)9-3/h2H,1H3,(H2,7,8,9,10,11)
• InChI Key： YNVSAKLIHBMSPU-UHFFFAOYSA-N
• SMILES： O=C1N=CC2=C(N1)N=C(C)N2

Computed Properties

• Exact Mass: 150.054
• Monoisotopic Mass: 150.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1A^2
• XLogP3: -0.1